Methyl 2-aminoimidazo[1,2-a]pyridine-6-carboxylate
Overview
Description
“Methyl 2-aminoimidazo[1,2-a]pyridine-6-carboxylate” is a chemical compound with the molecular formula C9H9N3O2 . It is used in various applications in medicinal chemistry .
Synthesis Analysis
The synthesis of “Methyl 2-aminoimidazo[1,2-a]pyridine-6-carboxylate” involves the reaction of 2-Amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides with sodium methoxide, leading to the formation of 2-methylimidazo[1,2-a]pyridine .Molecular Structure Analysis
The InChI code for “Methyl 2-aminoimidazo[1,2-a]pyridine-6-carboxylate” is 1S/C9H9N3O2/c1-14-9(13)6-2-3-8-11-7(10)5-12(8)4-6/h2-5H,10H2,1H3 . This code provides a unique identifier for the molecular structure of the compound.Chemical Reactions Analysis
“Methyl 2-aminoimidazo[1,2-a]pyridine-6-carboxylate” can undergo further reactions with bromine and iodine, providing 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides .Physical And Chemical Properties Analysis
The molecular weight of “Methyl 2-aminoimidazo[1,2-a]pyridine-6-carboxylate” is 191.19 .Scientific Research Applications
Synthesis and Chemical Properties
- Efficient Synthesis Methods : Novel 6-aminoimidazo[1,2-a]pyridine derivatives, including those related to Methyl 2-aminoimidazo[1,2-a]pyridine-6-carboxylate, have been efficiently synthesized using palladium- or copper-catalyzed methodologies. This process is notable for its convenience and effectiveness (Enguehard et al., 2003).
- Ionic Liquid Synthesis : The synthesis of 3-aminoimidazo[1,2-a]pyridines, closely related to the chemical , has been successfully performed in the presence of ionic liquids like 1-butyl-3-methylimidazolium bromide. This method offers simplicity, efficiency, and the recyclability of the ionic liquid (Shaabani et al., 2006).
Applications in Medicinal Chemistry
- Antiviral Research : Specific imidazo[1,2-a]pyridines have been designed and prepared as potential antiviral agents. This includes the synthesis of 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines, indicating the relevance of such compounds in the development of new medications (Hamdouchi et al., 1999).
Environmental and Health Impacts
- Mutagenic Potency Evaluation : The mutagenic potency of various heterocyclic amines, including imidazo[1,2-a]pyridines, has been assessed using the Ames test. Structural features of these compounds, such as extended resonance, influence their mutagenic potency (Chrisman et al., 2008).
Catalysis and Industrial Applications
- Catalyst in Chemical Synthesis : The use of cellulose@Fe2O3 nanoparticle composites as a catalyst in the synthesis of 3-aminoimidazo[1,2-a]pyridines showcases the application of such compounds in catalysis and industrial processes. This approach features high catalytic activity, good reusability, and easy magnetic work-up (Shaabani et al., 2015).
Innovative Synthesis Techniques
- Mechanochemical Ball-Milling : A novel, solvent-free mechanochemical ball-milling method has been employed for the synthesis of 3-aminoimidazo[1,2-a]pyridine derivatives. This technique offers advantages like mild reaction conditions and high atom economy (Maleki et al., 2014).
Mechanism of Action
Target of Action
Methyl 2-aminoimidazo[1,2-a]pyridine-6-carboxylate is a derivative of imidazo[1,2-a]pyridines , a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry Imidazo[1,2-a]pyridine derivatives have been shown to possess a broad range of biological activity .
Mode of Action
The direct functionalization of imidazo[1,2-a]pyridines, which this compound is a derivative of, has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives . This functionalization can occur through radical reactions, transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Biochemical Pathways
Imidazo[1,2-a]pyridine derivatives have been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Result of Action
Future Directions
Imidazopyridine derivatives, including “Methyl 2-aminoimidazo[1,2-a]pyridine-6-carboxylate”, have been recognized for their wide range of applications in medicinal chemistry . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . Therefore, future research may focus on exploring these compounds for their potential in treating various diseases.
properties
IUPAC Name |
methyl 2-aminoimidazo[1,2-a]pyridine-6-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-14-9(13)6-2-3-8-11-7(10)5-12(8)4-6/h2-5H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNBNBXSSJORRFI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN2C=C(N=C2C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60716933 | |
Record name | Methyl 2-aminoimidazo[1,2-a]pyridine-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60716933 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-aminoimidazo[1,2-a]pyridine-6-carboxylate | |
CAS RN |
885272-05-9 | |
Record name | Methyl 2-aminoimidazo[1,2-a]pyridine-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60716933 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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